Cas no 1806872-60-5 (3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde
• CAS No: 1806872-60-5
• MF: C₇H₃BrF₂N₂O₃
• MW: 281.011127710342
• CID: 4862895
• Update Time: 2025-05-26

3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3BrF2N2O3/c8-4-1-3(6(9)10)5(2-13)11-7(4)12(14)15/h1-2,6H
• InChI Key： NBGCANUUJPAYMQ-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=C(C=O)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8

Additional information on 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde

Introduction to 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde (CAS No. 1806872-60-5)

3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde (CAS No. 1806872-60-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound belongs to the nitropyridine class, which is well-documented for its role in the synthesis of various bioactive molecules. The presence of both bromo and difluoromethyl substituents, along with the aldehyde functional group, makes this molecule a valuable intermediate in the development of novel therapeutic agents.

The structural framework of 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde encompasses a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors, thereby facilitating the design of molecules with specific biological functions. The bromo substituent at the 3-position and the difluoromethyl group at the 5-position introduce electronic and steric effects that can modulate the reactivity and binding properties of the molecule.

The aldehyde group at the 6-position of the pyridine ring provides a reactive site for further functionalization, enabling chemists to explore diverse synthetic pathways. This feature is particularly useful in medicinal chemistry, where selective modifications can lead to the discovery of new drug candidates. The combination of these structural elements makes 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde a promising building block for exploring novel pharmacological scaffolds.

In recent years, there has been a growing interest in nitropyridines as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Studies have shown that nitropyridines can exhibit anti-inflammatory, antimicrobial, and anticancer properties, among others. The specific substitution pattern in 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde may contribute to its unique biological profile, making it a candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecules with high affinity for biological targets and then using these fragments as building blocks to develop more complex and potent drugs. The reactive aldehyde group in 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde allows for facile coupling with other fragments or heterocycles, facilitating the construction of novel molecular architectures.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular docking studies have been employed to evaluate the binding interactions between 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde and various biological targets. These studies have provided insights into its potential mechanisms of action and have guided the optimization of its structure for improved efficacy.

The agrochemical industry has also shown interest in nitropyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. The structural features of 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde make it a suitable candidate for developing compounds that can interact with biological pathways in pests while minimizing toxicity to non-target organisms.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-nitropyridine-6-carboxaldehyde (CAS No. 1806872-60-5) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and reactivity make it a valuable tool for exploring new therapeutic agents across multiple disciplines. As research continues to uncover new applications for this compound, its importance in pharmaceutical and agrochemical development is likely to grow.